Cas no 1780038-16-5 (2-bromo-3-methoxy-6-methylbenzaldehyde)

• Product Name: 2-bromo-3-methoxy-6-methylbenzaldehyde
• CAS No: 1780038-16-5
• CID: 4613412
• PubChem ID: 84692351
• Update Time: 2025-05-22

2-bromo-3-methoxy-6-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-methoxy-6-methylbenzaldehyde

Additional information on 2-bromo-3-methoxy-6-methylbenzaldehyde

Comprehensive Overview of 2-Bromo-3-methoxy-6-methylbenzaldehyde (CAS No. 1780038-16-5): Properties, Applications, and Industry Insights

2-Bromo-3-methoxy-6-methylbenzaldehyde (CAS No. 1780038-16-5) is a specialized aromatic aldehyde derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and methoxy functional groups, serves as a versatile intermediate in organic synthesis. Its unique molecular structure, featuring a methylbenzaldehyde backbone, enables diverse reactivity patterns, making it valuable for constructing complex molecules. Researchers frequently explore its potential in cross-coupling reactions, a topic trending in green chemistry discussions due to the growing demand for sustainable synthetic methods.

The compound’s physicochemical properties—such as its melting point, solubility in organic solvents like DMSO or ethanol, and stability under ambient conditions—are critical for laboratory applications. Recent publications highlight its role in developing pharmaceutical intermediates, particularly for kinase inhibitors and antimicrobial agents, aligning with the global focus on drug discovery for resistant pathogens. Users searching for "CAS 1780038-16-5 supplier" or "2-bromo-3-methoxy-6-methylbenzaldehyde synthesis" often seek data on scalable production methods, reflecting industry interest in cost-effective batch processes.

In the context of AI-driven drug design, 2-bromo-3-methoxy-6-methylbenzaldehyde has been identified as a key fragment in machine learning models predicting bioactive molecules. This aligns with the surge in searches for "AI in chemical synthesis" and "computational chemistry tools." Its electrophilic aldehyde group allows for selective modifications, a feature exploited in high-throughput screening platforms. Laboratories optimizing catalytic oxidation protocols also study this compound, as evidenced by its mention in patents related to heterocyclic compound manufacturing.

From a commercial perspective, suppliers emphasize analytical purity (HPLC/GC) and custom synthesis options for CAS 1780038-16-5, addressing queries like "buy 2-bromo-3-methoxy-6-methylbenzaldehyde" or "bulk pricing for research chemicals." Regulatory compliance, such as REACH registration status, is another frequent concern among buyers. The compound’s compatibility with microwave-assisted synthesis—a technique popularized for reducing reaction times—further enhances its appeal in modern labs.

Environmental considerations are increasingly shaping demand, with researchers investigating biodegradable derivatives of methylbenzaldehyde-based compounds. This trend mirrors broader searches for "eco-friendly chemical alternatives" and "green solvent compatibility." Additionally, the compound’s potential in material science, such as polymer precursors or organic electronics, opens avenues for interdisciplinary collaboration, a topic gaining traction in academic forums.

In summary, 2-bromo-3-methoxy-6-methylbenzaldehyde (CAS No. 1780038-16-5) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability to flow chemistry systems and relevance in precision medicine underscore its enduring utility. As industries prioritize molecular diversification and process optimization, this compound remains a focal point for innovation, answering both current and emerging scientific challenges.